4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid

• IUPAC Name: 4-(4-methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid
• InChI: InChI=1S/C12H17NO4S2/c1-9-3-2-5-13(6-4-9)19(16,17)10-7-11(12(14)15)18-8-10/h7-9H,2-6H2,1H3,(H,14,15)
• InChI Key: XJKWRSFNHYZZOL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(CC1)S(=O)(=O)C2=CSC(=C2)C(=O)O
• Molecular Formula: C12H17NO4S2
• Molecular Weight: 303.4 g/mol

Description

4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid (MSTC) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MSTC is a sulfonamide derivative with a thiophene ring and a carboxylic acid group. This compound has been synthesized using several methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid has also been found to bind to and modulate the activity of ion channels and receptors, such as the transient receptor potential vanilloid 1 (TRPV1) channel and the G protein-coupled receptor 35 (GPR35).
Biochemical and Physiological Effects:
4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid can inhibit the proliferation of cancer cells and reduce the production of inflammatory mediators. In vivo studies have shown that 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid can reduce pain and inflammation in animal models. 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid has also been found to modulate the activity of ion channels and receptors, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Another advantage is its potential as a building block for the synthesis of functionalized polymers and materials. However, one limitation of using 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid is its limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid. One direction is the further investigation of its anti-inflammatory and anti-cancer properties, which may lead to the development of new drugs for the treatment of these diseases. Another direction is the study of its effects on ion channels and receptors, which may have implications for the treatment of various neurological and cardiovascular disorders. Additionally, the use of 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid as a building block for the synthesis of functionalized polymers and materials may lead to the development of new materials with unique properties.

Synthesis Methods

4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid can be synthesized using several methods. One of the most common methods involves the reaction of 2-bromo-5-methylthiophene-3-carboxylic acid with 4-methylazepan-1-amine in the presence of a base such as potassium carbonate. The resulting product is then treated with sulfonyl chloride to form 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid has been studied for its potential as an anti-inflammatory and anti-cancer agent. In pharmacology, 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid has been investigated for its effects on ion channels and receptors. In materials science, 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid has been used as a building block for the synthesis of functionalized polymers and materials.